1-[(5-Bromo-6-chloropyridin-3-yl)sulfonyl]-4-methylpiperazine

• CAS No.: 247583-86-4
• Molecular Formula: C10H13BrClN3O2S
• Molecular Weight: 354.65g/mol
• IUPAC Name: 1-(5-bromo-6-chloropyridin-3-yl)sulfonyl-4-methylpiperazine
• InChI: InChI=1S/C10H13BrClN3O2S/c1-14-2-4-15(5-3-14)18(16,17)8-6-9(11)10(12)13-7-8/h6-7H,2-5H2,1H3
• InChI Key: DMXGFDSGVSISBY-UHFFFAOYSA-N
• SMILES: CN1CCN(CC1)S(=O)(=O)C2=CC(=C(N=C2)Cl)Br

Description

1-[(5-Bromo-6-chloropyridin-3-yl)sulfonyl]-4-methylpiperazine is a useful research compound. Its molecular formula is C10H13BrClN3O2S and its molecular weight is 354.65g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The title compound was prepared as described for Example 3 using 1-methylpiperazine and 5-bromo-6-chloropyridine-3-sulfonyl chloride. Yield: 91%: 1H NMR (CDCl3, 400 MHz) δ 8.59 (d, J=2 Hz, 1 H), 7.67 (d, J=2 Hz, 1 H), 3.08-3.01 (m, 4 H), 2.43 (t, J=5 Hz, 4 H), 2.22 (s, 3 H); 13C NMR (CDCl3, 100 MHz) δ 155.5, 146.8, 141.2, 132.7, 121.4, 54.2, 46.3, 46.1.